Cas no 2384087-09-4 (2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid)

• Product Name: 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid
• CAS No: 2384087-09-4
• MF: C₂₅H₂₉NO₅
• MW: 423.501467466354
• CID: 5993848
• PubChem ID: 165886779
• Update Time: 2025-06-10

2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726433
• 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid
• 2384087-09-4

• Inchi： 1S/C25H29NO5/c1-25(2,3)31-22-13-21(19(22)12-23(27)28)26-24(29)30-14-20-17-10-6-4-8-15(17)16-9-5-7-11-18(16)20/h4-11,19-22H,12-14H2,1-3H3,(H,26,29)(H,27,28)
• InChI Key： DERXUENWVVGRRW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C1CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 423.20457303g/mol
• Monoisotopic Mass: 423.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid

Introduction to 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic Acid (CAS No: 2384087-09-4)

2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, with the CAS number 2384087-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties.

The tert-butoxy group in the molecule serves as a protecting group, which is commonly employed in organic synthesis to shield reactive sites during chemical reactions. This group enhances the stability of the molecule, allowing for selective modifications at other positions. The presence of the cyclobutyl moiety in the structure imparts rigidity, which can influence the binding affinity and selectivity of the compound towards biological targets. Additionally, the 9H-fluoren-9-yl)methoxy]carbonyl}amino group introduces a highly polar and electron-rich region, which can interact favorably with various biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid has emerged as a potential candidate in this realm due to its unique structural features and demonstrated biological activities. Studies have shown that this molecule exhibits inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis.

The synthesis of 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid involves multiple steps of organic synthesis, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been crucial in achieving the desired molecular architecture. These synthetic methodologies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovation in drug development.

The biological activity of this compound has been extensively evaluated through in vitro and in vivo studies. Research indicates that it interacts with specific targets, modulating cellular processes that are relevant to disease progression. For instance, studies have demonstrated its potential as an inhibitor of certain kinases that play a role in cancer cell proliferation. Additionally, preliminary findings suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The structural features of 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, particularly the presence of the cyclobutyl ring and the polar functional groups, contribute to its high binding affinity towards biological targets. Computational studies using molecular docking techniques have provided valuable insights into how this molecule interacts with its intended targets at the atomic level. These studies not only enhance our understanding of the compound's mechanism of action but also guide further optimization efforts to improve its efficacy and selectivity.

In conclusion, 2-[2-(tert-butoxy)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid (CAS No: 2384087-09-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for addressing various diseases and improving patient outcomes.